Cas no 1785082-70-3 (4-Bromo-3-fluoro-5-hydroxyphenylacetic acid)

• Product Name: 4-Bromo-3-fluoro-5-hydroxyphenylacetic acid
• CAS No: 1785082-70-3
• MF: C₈H₆BrFO₃
• MW: 249.033845424652
• CID: 4977094
• Update Time: 2025-06-13

4-Bromo-3-fluoro-5-hydroxyphenylacetic acid Chemical and Physical Properties

Names and Identifiers

• 4-Bromo-3-fluoro-5-hydroxyphenylacetic acid

• Inchi： 1S/C8H6BrFO3/c9-8-5(10)1-4(2-6(8)11)3-7(12)13/h1-2,11H,3H2,(H,12,13)
• InChI Key： CCAKBAHCRYEKGS-UHFFFAOYSA-N
• SMILES： BrC1C(=CC(=CC=1O)CC(=O)O)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 200
• XLogP3: 1.8
• Topological Polar Surface Area: 57.5

Additional information on 4-Bromo-3-fluoro-5-hydroxyphenylacetic acid

4-Bromo-3-fluoro-5-hydroxyphenylacetic Acid (CAS No. 1785082-70-3): A Comprehensive Overview

4-Bromo-3-fluoro-5-hydroxyphenylacetic acid (CAS No. 1785082-70-3) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique bromo, fluoro, and hydroxy functional groups, serves as a versatile intermediate in the synthesis of bioactive molecules. Its molecular structure, C8H6BrFO3, combines halogen and hydroxyl moieties, making it a valuable building block for drug discovery and material science applications.

The growing interest in halogenated phenylacetic acids like 4-Bromo-3-fluoro-5-hydroxyphenylacetic acid stems from their role in modulating biological activity. Researchers are increasingly exploring such compounds for their potential in developing targeted therapies, particularly in oncology and inflammation. The bromo and fluoro substitutions enhance metabolic stability and binding affinity, while the hydroxy group offers a site for further derivatization. This trifecta of functional groups aligns with current trends in fragment-based drug design (FBDD) and medicinal chemistry optimization.

In the context of sustainable chemistry, 4-Bromo-3-fluoro-5-hydroxyphenylacetic acid exemplifies the shift toward green synthesis methods. Recent studies highlight its compatibility with catalytic halogenation and microwave-assisted reactions, reducing solvent waste and energy consumption. These advancements address the rising demand for eco-friendly chemical processes, a topic frequently searched in academic and industrial forums. Additionally, its application in bioconjugation—a technique pivotal for antibody-drug conjugates (ADCs)—has sparked discussions in biopharmaceutical circles.

From a structural-activity relationship (SAR) perspective, the compound’s electron-withdrawing and hydrogen-bonding properties make it a candidate for enzyme inhibition studies. For instance, its derivatives are being investigated as tyrosine kinase inhibitors, a hot topic in cancer research. Online queries often revolve around "halogenated phenylacetic acid derivatives" and "fluoro-bromo hydroxy compounds in drug discovery," reflecting the compound’s relevance in cutting-edge science.

Beyond pharmaceuticals, 4-Bromo-3-fluoro-5-hydroxyphenylacetic acid finds utility in agrochemical innovation. Its structural motifs are leveraged to design herbicides and pesticides with improved selectivity and lower environmental impact. This aligns with global trends toward precision agriculture, another frequently searched term. The compound’s stability under varying pH conditions further enhances its appeal for formulation science.

Analytical techniques such as HPLC, NMR, and mass spectrometry are critical for characterizing CAS No. 1785082-70-3, ensuring purity and reproducibility—key concerns for researchers. Searches for "analytical methods for halogenated aromatics" underscore the need for robust quality control protocols. Moreover, the compound’s logP and pKa values are often analyzed to predict its behavior in biological systems, a recurring theme in ADME (Absorption, Distribution, Metabolism, Excretion) studies.

In summary, 4-Bromo-3-fluoro-5-hydroxyphenylacetic acid represents a convergence of multidisciplinary research and industrial demand. Its applications span drug development, agrochemicals, and material science, driven by its functional group diversity and synthetic flexibility. As the scientific community prioritizes molecular efficiency and sustainability, this compound is poised to remain a focal point in innovation. For those exploring "halogenated building blocks" or "phenylacetic acid derivatives," it offers a compelling case study in modern chemistry’s evolving landscape.